Cas no 1049574-93-7 (1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide)
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)pyridazine-3-carboxamide
- 1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide
- 1-(4-methylbenzyl)-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide
- F5319-1518
- 1049574-93-7
- AKOS024506657
-
- Inchi: 1S/C21H21N3O2/c1-15-8-10-17(11-9-15)14-24-20(25)13-12-19(23-24)21(26)22-16(2)18-6-4-3-5-7-18/h3-13,16H,14H2,1-2H3,(H,22,26)
- InChI Key: JATCWGOENVEZAW-UHFFFAOYSA-N
- SMILES: C1(C(NC(C2=CC=CC=C2)C)=O)=NN(CC2=CC=C(C)C=C2)C(=O)C=C1
Computed Properties
- Exact Mass: 347.16337692g/mol
- Monoisotopic Mass: 347.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 61.8Ų
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5319-1518-2μmol |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-5μmol |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-10μmol |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-20μmol |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-1mg |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-2mg |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-3mg |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-4mg |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-5mg |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5319-1518-10mg |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide |
1049574-93-7 | 10mg |
$79.0 | 2023-09-10 |
1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide
1-[(4-Methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide: A Comprehensive Overview
The compound 1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide, identified by the CAS number 1049574-93-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of dihydropyridazines, which are known for their unique structural properties and versatile reactivity. The molecule's structure is characterized by a dihydropyridazine ring system, which is further substituted with a methyl group at the 4-position of the phenyl ring and an ethyl group attached to another phenyl moiety. These substituents contribute to the compound's stability, solubility, and reactivity, making it a valuable compound in both academic research and industrial settings.
Recent studies have highlighted the importance of dihydropyridazines in drug discovery and materials science. For instance, researchers have explored the potential of this compound as a precursor for synthesizing advanced materials with tailored electronic properties. The presence of electron-donating groups like methyl and ethyl substituents enhances the molecule's ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative coupling. These reactions are pivotal in the development of novel pharmaceuticals, agrochemicals, and functional materials.
The synthesis of 1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts to facilitate key transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the dihydropyridazine ring system with high precision. This approach not only ensures high yields but also minimizes the generation of unwanted byproducts, aligning with the principles of green chemistry.
In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for developing drugs targeting specific biological pathways. Its structural features allow for modulation of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in organic synthesis laboratories worldwide.
The study of dihydropyridazines has also extended into materials science, where these compounds are being evaluated for their potential in creating advanced polymers and organic semiconductors. The unique electronic properties imparted by the dihydropyridazine core make it an attractive candidate for applications in optoelectronics and energy storage devices. Recent research has demonstrated that derivatives of this compound can exhibit desirable charge transport properties when incorporated into polymer frameworks.
From an environmental perspective, understanding the fate and behavior of this compound is crucial for ensuring its safe handling and disposal. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its environmental footprint. However, further research is needed to fully characterize its environmental impact and develop strategies for minimizing any adverse effects.
In conclusion, 1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial contexts. Its inclusion in cutting-edge studies underscores its value as a tool for innovation across multiple disciplines.
1049574-93-7 (1-[(4-methylphenyl)methyl]-6-oxo-N-(1-phenylethyl)-1,6-dihydropyridazine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)